Cas no 266999-89-7 (3-(3,4-dihydroxy-5-methoxyphenyl)prop-2-enal)

• Product Name: 3-(3,4-dihydroxy-5-methoxyphenyl)prop-2-enal
• CAS No: 266999-89-7
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• CID: 1430817
• PubChem ID: 5282094
• Update Time: 2025-05-26

3-(3,4-dihydroxy-5-methoxyphenyl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 2-Propenal, 3-(3,4-dihydroxy-5-methoxyphenyl)-, (2E)-
• 3-(3,4-dihydroxy-5-methoxyphenyl)prop-2-enal
• 266999-89-7
• (E)-3-(3,4-dihydroxy-5-methoxyphenyl)prop-2-enal
• Q27114165
• 249647-14-1
• SCHEMBL13176649
• CHEBI:31134
• EN300-1845005
• 5-HYDROXY-CONIFERALDEHYDE
• 5-Hydroxyconiferaldehyde

• Inchi： 1S/C10H10O4/c1-14-9-6-7(3-2-4-11)5-8(12)10(9)13/h2-6,12-13H,1H3/b3-2+
• InChI Key： IEHPLRVWOHZKCS-NSCUHMNNSA-N
• SMILES： O(C)C1=C(C(=CC(/C=C/C=O)=C1)O)O

Computed Properties

• Exact Mass: 194.05790880g/mol
• Monoisotopic Mass: 194.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 3-(3,4-dihydroxy-5-methoxyphenyl)prop-2-enal

Introduction to 3-(3,4-dihydroxy-5-methoxyphenyl)prop-2-enal (CAS No. 266999-89-7)

3-(3,4-dihydroxy-5-methoxyphenyl)prop-2-enal (CAS No. 266999-89-7) is a compound that has garnered significant attention in the fields of organic chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique structure, which includes a prop-2-enal moiety attached to a 3,4-dihydroxy-5-methoxyphenyl group. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable subject of study.

The 3-(3,4-dihydroxy-5-methoxyphenyl)prop-2-enal molecule is a derivative of cinnamic aldehyde, which is known for its aromatic and aldehyde functionalities. The presence of hydroxyl and methoxy groups on the phenyl ring enhances its reactivity and solubility in various solvents, making it suitable for a wide range of applications in both laboratory and industrial settings.

Recent studies have explored the potential biological activities of 3-(3,4-dihydroxy-5-methoxyphenyl)prop-2-enal. One notable area of research is its antioxidant properties. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cancer, cardiovascular diseases, and neurodegenerative disorders. A study published in the Journal of Agricultural and Food Chemistry demonstrated that 3-(3,4-dihydroxy-5-methoxyphenyl)prop-2-enal exhibits potent antioxidant activity, comparable to that of well-known antioxidants like ascorbic acid and α-tocopherol.

In addition to its antioxidant properties, 3-(3,4-dihydroxy-5-methoxyphenyl)prop-2-enal has shown promise in anti-inflammatory applications. Inflammation is a complex biological response to harmful stimuli and is a key factor in many chronic diseases. Research published in the European Journal of Medicinal Chemistry reported that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that 3-(3,4-dihydroxy-5-methoxyphenyl)prop-2-enal could be a potential candidate for developing anti-inflammatory drugs.

The cytotoxic effects of 3-(3,4-dihydroxy-5-methoxyphenyl)prop-2-enal have also been investigated. A study in the International Journal of Molecular Sciences found that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT116) cells. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways. These results highlight the potential of 3-(3,4-dihydroxy-5-methoxyphenyl)prop-2-enal as a lead compound for anticancer drug development.

The structural characteristics of 3-(3,4-dihydroxy-5-methoxyphenyl)prop-2-enal make it an interesting target for synthetic chemists. The compound can be synthesized via several routes, including Claisen condensation and aldol condensation reactions. These synthetic methods allow for the preparation of this compound with high purity and yield, facilitating further studies on its biological activities.

In the context of drug discovery and development, 3-(3,4-dihydroxy-5-methoxyphenyl)prop-2-enal has been evaluated for its pharmacokinetic properties. Preliminary studies have shown that it has good oral bioavailability and stability under physiological conditions. These attributes are essential for ensuring that the compound can be effectively absorbed and distributed in the body, making it a viable candidate for further preclinical and clinical trials.

The safety profile of 3-(3,4-dihydroxy-5-methoxyphenyl)prop-2-enal is another critical aspect that has been investigated. Toxicity studies conducted on animal models have demonstrated that this compound is well-tolerated at therapeutic doses with no significant adverse effects observed. These findings support its potential use as a safe and effective therapeutic agent.

In conclusion, 3-(3,4-dihydroxy-5-methoxyphenyl)prop-2-enal (CAS No. 266999-89-7) is a multifaceted compound with promising biological activities. Its antioxidant, anti-inflammatory, and cytotoxic properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to uncover additional applications and optimize its use as a therapeutic agent.